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Introduction
meso-Tartrate, a stereoisomer of tartaric acid, is a fascinating, albeit often overlooked,

metabolite in various biological systems. Unlike its more common L-(+)-tartrate counterpart,

which is widespread in plants, meso-tartrate's presence and metabolic pathways are more

specific, primarily characterized in microbial systems.[1] This technical guide provides a

comprehensive overview of meso-tartrate as a metabolite, detailing its metabolic pathways,

the enzymes involved, and the analytical methodologies for its study. This document is

intended to be a valuable resource for researchers in microbiology, biochemistry, and drug

development, offering insights into the unique metabolic roles and potential applications of this

molecule.

Metabolic Pathways of meso-Tartrate
The metabolism of meso-tartrate has been primarily elucidated in bacterial species,

particularly within the genera Pseudomonas and Rhodopseudomonas. These microorganisms

have evolved specific enzymatic machinery to utilize meso-tartrate as a carbon and energy

source. In contrast, the metabolic fate of meso-tartrate in mammalian systems is not well-

defined, with evidence suggesting that most ingested tartrates are metabolized by the gut

microbiota.[1][2]

Bacterial Degradation of meso-Tartrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1217512?utm_src=pdf-interest
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB0000956
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB0000956
https://pubmed.ncbi.nlm.nih.gov/277129/
https://www.benchchem.com/product/b1217512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two primary enzymatic pathways for meso-tartrate degradation in bacteria have been

identified: dehydrogenation and dehydration.

Dehydrogenation Pathway: In some bacteria, the initial step in meso-tartrate catabolism is

its oxidation. This reaction is catalyzed by meso-tartrate dehydrogenase, an NAD+-

dependent enzyme that converts meso-tartrate to dihydroxyfumarate.[3] This pathway is a

key entry point of meso-tartrate into central metabolism.

Decarboxylation Pathway in Rhodopseudomonas sphaeroides: This bacterium possesses a

bifunctional enzyme, L-(+)-tartrate dehydrogenase-D-(+)-malate dehydrogenase, which also

exhibits meso-tartrate decarboxylase activity. This enzyme catalyzes the conversion of

meso-tartaric acid to D(-)-glyceric acid and CO2 in a reaction that requires NAD+ and

divalent (Mn2+ or Mg2+) and monovalent (NH4+ or K+) cations.[4]

Dehydration Pathway in Pseudomonas putida: Pseudomonas putida has been shown to

possess a meso-tartrate dehydratase. This enzyme catalyzes the dehydration of meso-
tartrate. This enzyme is inducible by the presence of meso-tartrate in the growth medium.

[5]

The following diagram illustrates the known bacterial metabolic pathways for meso-tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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